Cas no 16535-78-7 (1-alpha-D-Xylofuranosyl-Uracil)

• Product Name: 1-alpha-D-Xylofuranosyl-Uracil
• CAS No: 16535-78-7
• MF: C₉H₁₂N₂O₆
• MW: 244.201382637024
• CID: 2008855
• PubChem ID: 11064619
• Update Time: 2025-04-21

1-alpha-D-Xylofuranosyl-Uracil Chemical and Physical Properties

Names and Identifiers

• 1-alpha-D-Xylofuranosyl-Uracil
• 1-bate-D-Xylofuranosyl-Uracil
• Uridine
• β-D-xylouracil
• SCHEMBL2056881
• 1-[(2r,3r,4r,5r)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• FX144726
• 1-(beta-d-xylofuranosyl)uracil
• 16535-78-7
• 1-((2R,3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
• 1-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• NCGC00017312-03
• 1-beta-D-Xylofuranosyluracil
• Xylo-uridine

• Inchi： 1S/C9H12N2O6/c12-3-4-6(14)7(15)8(17-4)11-2-1-5(13)10-9(11)16/h1-2,4,6-8,12,14-15H,3H2,(H,10,13,16)
• InChI Key： DRTQHJPVMGBUCF-UHFFFAOYSA-N
• SMILES： OCC1C(O)C(O)C(N2C(=O)NC(=O)C=C2)O1

Computed Properties

• Exact Mass: 244.06953611Da
• Monoisotopic Mass: 244.06953611Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides